Cas no 947013-92-5 (1-1-(propan-2-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine)

• Product Name: 1-1-(propan-2-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine
• CAS No: 947013-92-5
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• CID: 4721811
• PubChem ID: 43142688
• Update Time: 2023-11-28

1-1-(propan-2-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-propan-2-ylbenzimidazol-2-yl)ethanamine
• 1-1-(propan-2-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine

• Inchi： 1S/C12H17N3/c1-8(2)15-11-7-5-4-6-10(11)14-12(15)9(3)13/h4-9H,13H2,1-3H3
• InChI Key： DINKAAJNPJWPAK-UHFFFAOYSA-N
• SMILES： C(C1N(C(C)C)C2=CC=CC=C2N=1)(N)C

Computed Properties

• Exact Mass: 203.142
• Monoisotopic Mass: 203.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles